Cas no 609-14-3 (ethyl 2-methyl-3-oxobutanoate)
ethyl 2-methyl-3-oxobutanoate Properties
Names and Identifiers
-
- Ethyl 2-methyl-3-oxobutanoate
- Ethyl 2-methylacetacetate
- 2-Methylacetoacetic acid ethyl ester
- Alpha-(Aminomethyl)-4-Hydroxy-1,3-Benzenedimethanol
- α-Methyl acetoacetic acetate
- Ethyl 2-methylacetoacetate
- Ethyl-2-methylacetoacetate
- 2-Acetylpropionic Acid Ethyl Ester
- Ethyl 2-Acetylpropionate
- Ethyl-2-methyl acetoacetate
- Ethyl methylacetoacetate
- Ethyl 2-methyl-3-oxobutyrate
- Ethyl2-methylacetoacetate
- Butanoic acid, 2-methyl-3-oxo-, ethyl ester
- Ethyl alpha-methylacetylacetate
- 2-methyl-3-oxobutanoic acid ethyl ester
- Acetoacetic acid, 2-methyl-, ethyl ester
- Ethyl .alpha.-acetylpropionate
- MLS002177803
- .alpha.-Methylacetoacetic ester
- ethyl-2-m
- ethyl-2-methylacetoacetate
- 2-methyl-3-oxobutyric acid ethyl ester
- AKOS005138021
- ethyl 2-methyl-acetoacetate
- DTXSID2033493
- 2-methyl-3-oxo-butanoic acid ethyl ester
- alpha-methylacetoacetic acid ethyl ester
- ethyl-2-methyl-acetoacetate
- A832951
- ACETOACETIC ACID, .ALPHA.-METHYL-, ETHYL ESTER
- E-8300
- EN300-49163
- NCGC00090968-01
- FT-0613000
- 3-keto-2-methyl-butyric acid ethyl ester
- NS00034495
- NSC1102
- Tox21_201138
- Ethyl 2-acetylpropionate
- Q27284827
- Ethyl ester of 2-methyl-3-oxobutanoic acid
- F11259
- Ethyl 2-methylacetoacetate, 90%
- GS-3290
- UNII-NE9WOZ20JE
- 2-methyl acetoacetic ethyl ester
- alpha-Methylacetoacetic ester
- Ethyl alpha-acetylpropionate
- ETHYL 2-ACETYLPROPANOATE
- ETHYL 3-OXO-2-METHYLBUTANOATE
- CAS-609-14-3
- SY005677
- NSC-1102
- DTXCID0013493
- F0001-1597
- AM20100481
- 2-Methyl-3-oxo-butyric acid ethyl ester
- ethyl 2-methyl-3-oxidanylidene-butanoate
- BDBM74254
- 609-14-3
- Z586248936
- 2-methyl acetoacetic acid ethyl ester
- SCHEMBL41804
- ethyl 2-methyl-3-oxo-butyrate
- MFCD00009164
- EINECS 210-179-9
- NCGC00258690-01
- Ethyl .alpha.-methylacetoacetate
- alpha-methyl-acetoacetic acid ethyl ester
- BP-31062
- ethyl 2-methylacetoaceate
- NSC 1102
- ethyl-alpha-methylacetoacetate
- SMR001261797
- cid_701
- NCGC00090968-02
- CS-W004822
- CHEMBL31596
- Ethyl 2-methylaceto-acetate
- Ethyl2-methyl-3-oxobutanoate
- M0698
- AI3-05606
- Ethyl .alpha.-methylacetylacetate
- NE9WOZ20JE
- ETHYL (+/-)-2-METHYLACETOACETATE
- STL196835
- 2-Methylacetoacetic Acid Ethyl Ester
- +Expand
-
- MFCD00009164
- FNENWZWNOPCZGK-UHFFFAOYSA-N
- 1S/C7H12O3/c1-4-10-7(9)5(2)6(3)8/h5H,4H2,1-3H3
- O(C([H])([H])C([H])([H])[H])C(C([H])(C(C([H])([H])[H])=O)C([H])([H])[H])=O
- 1071742
Computed Properties
- 144.078644g/mol
- 0
- 0.9
- 0
- 3
- 4
- 144.078644g/mol
- 144.078644g/mol
- 43.4Ų
- 10
- 140
- 0
- 0
- 1
- 0
- 0
- 1
- 5
- 0
Experimental Properties
- 0.77460
- 43.37000
- n20/D 1.418(lit.)
- Insoluble
- 185°C(lit.)
- -45 ºC
- Fahrenheit: 145.4 ° f
Celsius: 63 ° c - Not available
- Not available
- 1.019 g/mL at 25 °C(lit.)
ethyl 2-methyl-3-oxobutanoate Security Information
- 3
- S24/25
- S24/25
- 1993
- H227-H316-H320
- P210-P264-P280-P305+P351+P338+P337+P313-P332+P313-P370+P378-P403+P235-P501
- warning
- Inert atmosphere,Room Temperature
- Warning
- Yes
ethyl 2-methyl-3-oxobutanoate Customs Data
- 2918300090
-
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ethyl 2-methyl-3-oxobutanoate Price
ethyl 2-methyl-3-oxobutanoate Suppliers
ethyl 2-methyl-3-oxobutanoate Related Literature
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1. Clemmensen reduction. Part 6. The synthesis of cyclopropane-1,2-diyl diacetatesBrian R. Davis,Gordon W. Rewcastle,Paul D. Woodgate J. Chem. Soc. Perkin Trans. 1 1979 2815
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2. The base-catalysed rearrangement of α-acetolactate (2-hydroxy-2-methyl-3-oxobutanoate) : a novel carboxylate ion migration in a tertiary ketol rearrangementDavid H. G. Crout,Charles J. R. Hedgecock J. Chem. Soc. Perkin Trans. 1 1979 1982
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Linfeng Cui,Yang'en You,Xueling Mi,Sanzhong Luo Org. Chem. Front. 2018 5 2313
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Feijun Wang,Mingliang Qu,Feng Chen,Li Li,Min Shi Chem. Commun. 2012 48 437
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5. Necic acid synthons. Part 4. Regioselectivity in the reactions of chloro and lodo derivatives of selected 3-hydroxy-2-methylenealkanoate esters with ethyl 2-methyl-3-oxobutanoateFarouk Ameer,Siegfried E. Drewes,Mark S. Houston-McMillan,Perry T. Kaye J. Chem. Soc. Perkin Trans. 1 1985 1143
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Richard D. Chambers,Darren Holling,Robert C. H. Spink,Graham Sandford Lab Chip 2001 1 132
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7. Development of a synthesis of lankacidins: an investigation into 17-membered ring formationErnesto G. Mata,Eric J. Thomas J. Chem. Soc. Perkin Trans. 1 1995 785
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8. Knoevenagel reactions with β-oxo acids. Regiospecific enol equivalents for syntheses of α,β-unsaturated ketones and of some β-ketolsDavid H. Grayson,Mathew R. J. Tuite J. Chem. Soc. Perkin Trans. 1 1986 2137
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Deqian Sun,Shuang Yang,Xinqiang Fang Org. Chem. Front. 2020 7 3557
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M. C. Hennessy,T. P. O'Sullivan RSC Adv. 2021 11 22859
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